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Compound of Interest

Compound Name:
1-Bromocyclobutanecarboxylic

acid

Cat. No.: B1347131 Get Quote

Technical Support Center: Synthesis of 1-
Bromocyclobutanecarboxylic Acid
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the

synthesis of 1-bromocyclobutanecarboxylic acid.

Troubleshooting Guides
This section addresses common issues encountered during the synthesis of 1-
bromocyclobutanecarboxylic acid, categorized by the synthetic method.

Method 1: Hell-Volhard-Zelinskii (HVZ) Reaction of
Cyclobutanecarboxylic Acid
This method involves the α-bromination of cyclobutanecarboxylic acid using bromine (Br₂) and

a phosphorus trihalide (PBr₃) or red phosphorus (P).[1][2][3][4][5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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